![molecular formula C11H13NO3 B2635237 Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate CAS No. 2402840-23-5](/img/structure/B2635237.png)
Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate” is a chemical compound with the CAS Number: 2402840-23-5 . It has a molecular weight of 207.23 and its IUPAC name is methyl 1,2,3,5-tetrahydrobenzo[e][1,4]oxazepine-8-carboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H13NO3/c1-14-11(13)8-2-3-9-7-15-5-4-12-10(9)6-8/h2-3,6,12H,4-5,7H2,1H3 . The single-crystal X-ray structures of similar compounds have been discussed in various studies .Physical and Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Chemical Synthesis and Structural Analysis
Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate and related benzazepine derivatives are explored for their unique chemical properties and potential applications in scientific research, particularly in the fields of organic synthesis, material science, and pharmaceutical development. These compounds serve as key intermediates in the synthesis of complex molecules and in the study of chemical reactions and molecular structures.
Chemical Reactions and Molecular Structures : The study by Guerrero et al. (2014) explored four related benzazepine derivatives, focusing on hydrogen-bonded assembly across different dimensions. This work sheds light on the structural dynamics and potential applications of benzazepines in developing new materials and chemical processes. Similarly, Ikemoto et al. (2005) developed a practical synthesis method for an orally active CCR5 antagonist, highlighting the role of benzazepine derivatives in pharmaceutical synthesis. These studies demonstrate the versatility of benzazepine derivatives in chemical synthesis and their potential as intermediates in developing therapeutics (Guerrero et al., 2014; Ikemoto et al., 2005).
Advances in Organic Synthesis : Proctor and Ross (1972) and Soldatenkov et al. (2012) have contributed to the understanding of cyclization reactions involving amino-acid derivatives and the synthesis of tetrahydro-1-benzazepine derivatives. These works highlight the synthetic utility of benzazepine derivatives in constructing complex heterocyclic structures, which are crucial in the development of new drugs and materials (Proctor and Ross, 1972; Soldatenkov et al., 2012).
Photoreactions and Stereochemistry : Kaneko et al. (1982) investigated the photochemical and thermal Michael reactions of alcohols with benzoxazepine derivatives, providing insight into the stereoselective reactions that can be applied in synthetic chemistry and drug development (Kaneko et al., 1982).
Molecular and Supramolecular Structures : Guerrero et al. (2019) presented a versatile route to tetrahydro-1-benzazepines, emphasizing the molecular and supramolecular structures of intermediates and products. This research offers valuable insights into the design and synthesis of benzazepine-based compounds with potential applications in medicinal chemistry and material science (Guerrero et al., 2019).
Properties
IUPAC Name |
methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3/c1-14-11(13)8-2-3-9-7-15-5-4-12-10(9)6-8/h2-3,6,12H,4-5,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTKMONBZHYNRHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(COCCN2)C=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.